Cas no 2680692-06-0 (tert-butyl N-{4-chloropyrido[2,3-d]pyrimidin-7-yl}carbamate)

• Product Name: tert-butyl N-{4-chloropyrido[2,3-d]pyrimidin-7-yl}carbamate
• CAS No: 2680692-06-0
• MF: C₁₂H₁₃ClN₄O₂
• MW: 280.71022105217
• CID: 6152416
• PubChem ID: 165906569
• Update Time: 2025-06-14

tert-butyl N-{4-chloropyrido[2,3-d]pyrimidin-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloropyrido[2,3-d]pyrimidin-7-yl}carbamate
• 2680692-06-0
• EN300-28286000

• Inchi： 1S/C12H13ClN4O2/c1-12(2,3)19-11(18)17-8-5-4-7-9(13)14-6-15-10(7)16-8/h4-6H,1-3H3,(H,14,15,16,17,18)
• InChI Key： FVDASFRVVOIUBK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=NC2=NC=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.0727034g/mol
• Monoisotopic Mass: 280.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-{4-chloropyrido[2,3-d]pyrimidin-7-yl}carbamate

Research Brief on tert-butyl N-{4-chloropyrido[2,3-d]pyrimidin-7-yl}carbamate (CAS: 2680692-06-0)

The compound tert-butyl N-{4-chloropyrido[2,3-d]pyrimidin-7-yl}carbamate (CAS: 2680692-06-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

Recent studies have highlighted the role of tert-butyl N-{4-chloropyrido[2,3-d]pyrimidin-7-yl}carbamate as a versatile building block in the construction of pyrido[2,3-d]pyrimidine derivatives, a class of heterocyclic compounds known for their diverse pharmacological properties. Researchers have successfully utilized this compound in the synthesis of kinase inhibitors, which are of particular interest in oncology and inflammatory diseases. The presence of the 4-chloro and tert-butyl carbamate moieties in the molecule provides reactive sites for further functionalization, enabling the development of targeted drug candidates.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficacy of derivatives synthesized from tert-butyl N-{4-chloropyrido[2,3-d]pyrimidin-7-yl}carbamate in inhibiting specific protein kinases involved in cancer cell proliferation. The study reported IC50 values in the nanomolar range, suggesting high potency and selectivity. Molecular docking studies further elucidated the binding interactions between these derivatives and the kinase active sites, providing insights for future structure-activity relationship (SAR) optimizations.

Another significant advancement involves the application of this compound in the development of antiviral agents. A 2023 study published in Bioorganic & Medicinal Chemistry Letters explored its use as a precursor for pyrido[2,3-d]pyrimidine-based compounds with activity against RNA viruses. The researchers identified several derivatives that exhibited promising inhibitory effects against viral replication, opening new avenues for the treatment of emerging viral infections.

From a synthetic chemistry perspective, recent optimizations in the preparation of tert-butyl N-{4-chloropyrido[2,3-d]pyrimidin-7-yl}carbamate have improved yield and purity, making it more accessible for large-scale applications. Green chemistry approaches, such as microwave-assisted synthesis and solvent-free reactions, have been successfully applied to its production, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, tert-butyl N-{4-chloropyrido[2,3-d]pyrimidin-7-yl}carbamate (CAS: 2680692-06-0) represents a valuable scaffold in medicinal chemistry with demonstrated potential in multiple therapeutic areas. Ongoing research continues to explore its applications in drug discovery, with particular focus on optimizing its pharmacological properties and expanding its therapeutic indications. The compound's versatility and the recent advancements in its synthetic accessibility position it as a promising candidate for the development of next-generation therapeutics.